Cas no 2019600-34-9 (4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-furo3,2-cpyridine)

• Product Name: 4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-furo3,2-cpyridine
• CAS No: 2019600-34-9
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6294286
• PubChem ID: 165469877
• Update Time: 2025-07-17

4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-furo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-furo3,2-cpyridine
• 2019600-34-9
• EN300-1076359
• 4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-furo[3,2-c]pyridine

• Inchi： 1S/C13H17NO/c1-2-4-10(5-3-1)13-11-7-9-15-12(11)6-8-14-13/h1-2,7,9-10,13-14H,3-6,8H2
• InChI Key： AGLKDNQNPQPIAN-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1CCNC2C1CC=CCC1

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.2Ų

Additional information on 4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-furo3,2-cpyridine

Professional Introduction to Compound with CAS No. 2019600-34-9 and Product Name: 4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-furo3,2-cpyridine

The compound with the CAS number 2019600-34-9 and the product name 4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-furo3,2-cpyridine represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound, featuring a fused system of furan and pyridine rings substituted with a cyclohexenyl moiety, has garnered considerable attention due to its unique structural properties and potential biological activities. The synthesis and characterization of this molecule have opened new avenues for exploration in drug discovery and material science.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in medicinal chemistry. The structural motif of 4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-furo3,2-cpyridine combines the aromatic stability of the pyridine ring with the electron-deficient nature of the furan ring, creating a versatile scaffold for further functionalization. This compound’s dual functionality makes it an attractive candidate for designing molecules with enhanced binding affinity and selectivity towards biological targets.

The cyclohexenyl substituent in 4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-furo3,2-cpyridine introduces conformational flexibility to the molecule, which can be exploited to optimize pharmacokinetic properties. This feature is particularly valuable in drug design, where molecular shape and flexibility play crucial roles in determining oral bioavailability and tissue distribution. The presence of both the furan and pyridine rings also suggests potential interactions with various biological receptors, making this compound a promising lead for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in the development of therapeutic agents. The furo[3,2-c]pyridine core structure has been extensively studied for its pharmacological properties. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes involved in inflammatory pathways and cancer metabolism. The compound 4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-furo3,2-cpyridine, with its unique substitution pattern, may exhibit similar or even superior activity due to its optimized steric and electronic properties.

The synthesis of 4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-furo3,2-cpyridine involves multi-step organic transformations that highlight the synthetic versatility of this class of compounds. Key steps include cyclization reactions to form the fused heterocyclic system followed by functional group interconversions to introduce the cyclohexenyl moiety. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments are crucial for scaling up production and making such compounds more accessible for research purposes.

The potential applications of 4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-furo3,2-cpyridine extend beyond pharmaceuticals into materials science. The compound’s ability to form stable complexes with metal ions makes it a candidate for use in coordination chemistry and as a ligand in catalytic systems. Additionally, its aromatic nature suggests applications in organic electronics and optoelectronic materials where such compounds can contribute to improved charge transport properties.

In conclusion,4-(cyclohex-3-en-1-yl)-4H,5H,6H,7H-furo3,2-cpyridine represents a fascinating molecule with significant potential across multiple domains of chemical research. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery efforts aimed at addressing complex diseases. As synthetic methodologies continue to evolve，the accessibility and utility of such heterocyclic compounds will undoubtedly expand，fostering further innovation in both academia and industry.